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Compound of Interest

Compound Name: Tribromoacetic acid

Cat. No.: B166820 Get Quote

This guide provides essential information for the safe handling and disposal of tribromoacetic
acid (TBA) chemical waste. Adherence to these procedures is critical to ensure the safety of

laboratory personnel and to maintain environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What is the first and most important step in disposing of triboacetic acid waste?

A1: The most critical step is to classify it as hazardous waste. Due to its corrosive nature and

the presence of halogens, tribromoacetic acid should never be disposed of down the drain or

in regular trash.[1][2] All waste containing TBA must be collected in a designated, properly

labeled hazardous waste container.

Q2: Can I neutralize tribromoacetic acid with a base and pour it down the sink?

A2: No. While neutralization can reduce the corrosivity of the acid, the resulting tribromoacetate

salt is still a halogenated organic compound and may be toxic. Most organic acids are

considered toxic even after neutralization and are not suitable for drain disposal.[3] Sewer

disposal regulations are strict and generally prohibit the release of such compounds.

Q3: What type of container should I use to collect tribromoacetic acid waste?

A3: Use a container that is in good condition and compatible with corrosive, acidic, and

halogenated waste. A high-density polyethylene (HDPE) or glass container with a secure, tight-
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fitting lid is recommended. The container must be clearly labeled as "Hazardous Waste" and list

"Tribromoacetic Acid" as a component.[1]

Q4: How should I handle a small spill of solid tribromoacetic acid?

A4: For small spills, you should first ensure you are wearing appropriate Personal Protective

Equipment (PPE), including gloves, safety goggles, and a lab coat. Cover the spill with a

neutral absorbent material like dry lime or soda ash.[1] Carefully sweep or vacuum the material

into a designated hazardous waste container. Ventilate the area and thoroughly clean the spill

site after material pickup is complete.[1][4]

Q5: What is the officially recommended disposal method for tribromoacetic acid?

A5: The standard and recommended method of disposal is to engage a licensed professional

waste disposal service.[2] The typical ultimate disposal route is incineration in a chemical

incinerator equipped with an afterburner and scrubber to handle the hydrogen bromide gas

produced upon combustion.[1][5]
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Issue Probable Cause Solution

Unexpected fuming or reaction

in the waste container.

Incompatible chemicals have

been mixed. TBA is

incompatible with strong

oxidizing agents, bases, and

some metals.

1. Do not open the container.

2. If safe to do so, move the

container to a fume hood. 3.

Alert your lab supervisor and

Environmental Health & Safety

(EHS) office immediately. 4.

Review your waste stream to

ensure only compatible

chemicals are mixed.

The hazardous waste label is

damaged or illegible.

Improper labeling or solvent

spillage on the label.

1. Immediately re-label the

container with a new, complete

hazardous waste tag. 2.

Ensure all components are

listed. 3. Use a permanent

marker and consider protecting

the label with clear tape.

Uncertainty about whether a

solution contains TBA.

Inadequate labeling of

experimental samples or

solutions.

1. Err on the side of caution.

Treat the waste as hazardous

and dispose of it in the

designated tribromoacetic acid

waste stream. 2. Implement

stricter labeling protocols in

your experiments to prevent

recurrence.

A small amount of TBA was

accidentally washed down the

drain.

Accidental spillage or improper

procedure.

1. Immediately flush the drain

with a large amount of water (if

permitted by your institution's

EHS). 2. Report the incident to

your lab supervisor and EHS

office, as there may be

reporting requirements. 3.

Review procedures to prevent

future accidental discharges.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166820?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
The following table summarizes key quantitative data for tribromoacetic acid relevant to its

safe handling and disposal.

Property Value Significance for Disposal

CAS Number 75-96-7
Unique identifier for the

chemical.

Molecular Formula C₂HBr₃O₂
Indicates the presence of

bromine, a halogen.

Molecular Weight 296.74 g/mol
Relevant for concentration

calculations.

Physical State Solid Crystals

Spills will be in solid form and

should not be dissolved with

water for cleanup.[4]

Melting Point 130-133 °C
Stable solid at room

temperature.

Boiling Point 245 °C

Low volatility at room

temperature, but should still be

handled in a well-ventilated

area or fume hood.[6]

Incompatibilities
Oxidizing agents, strong

bases, metals.

Must not be mixed with these

materials in waste containers

to avoid dangerous reactions.

[6]

Hazardous Decomposition

Products

Carbon monoxide, carbon

dioxide, hydrogen bromide

gas.[6]

Incineration must be done in a

facility with a scrubber to

neutralize acidic gases.
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Protocol 1: Segregation and Collection of
Tribromoacetic Acid Waste
Objective: To safely segregate and collect solid and aqueous tribromoacetic acid waste in a

laboratory setting.

Materials:

Hazardous waste container (HDPE or glass) with a screw cap.

Hazardous waste labels.

Permanent marker.

Personal Protective Equipment (PPE): safety goggles, lab coat, chemical-resistant gloves

(e.g., nitrile).

Fume hood.

Methodology:

Designate a Waste Container: Select a clean, dry, and appropriate hazardous waste

container. Ensure it is properly labeled with a "Hazardous Waste" sticker before any waste is

added.

Label Contents: Clearly write "Tribromoacetic Acid Waste" and any other chemical

constituents on the label. Include the approximate concentrations or percentages.

Work in a Ventilated Area: Conduct all waste transfer activities inside a certified chemical

fume hood to minimize inhalation exposure.

Transfer Solid Waste: For pure or residual solid TBA, use a clean spatula to transfer the

waste directly into the designated container. Avoid creating dust.

Transfer Aqueous Waste: For solutions containing TBA, carefully pour the liquid waste into

the designated container using a funnel to prevent spills.

Secure the Container: Tightly close the container cap after adding waste.
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Storage: Store the sealed waste container in a designated satellite accumulation area, away

from incompatible materials. Ensure the storage area has secondary containment.

Arrange for Disposal: Once the container is full, or if it has been in storage for a specified

time limit (consult your institution's EHS guidelines), arrange for pickup by your institution's

licensed hazardous waste disposal service.
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Tribromoacetic Acid Waste Disposal Workflow
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Caption: Decision workflow for segregating and disposing of TBA waste.
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Spill Response Logic Diagram
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Caption: Logical steps for responding to a tribromoacetic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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